AS-hepc2

• bioactivity: Antimicrobial
• sequence: SPAGCRFCCGCCPNMRGCGVCCRF

Description

AS-hepc2 is a hepcidin isoform identified in Acanthopagrus schlegelii (black porgy), belonging to the hepcidin family of antimicrobial peptides (AMPs). Hepcidins are cysteine-rich peptides involved in iron homeostasis and innate immunity, characterized by a conserved eight-cysteine motif forming four disulfide bonds . The genomic structure of this compound comprises two introns and three exons, consistent with other vertebrate hepcidins . The mature peptide of this compound is 24 amino acids long, with a molecular weight of ~2.53 kDa and a theoretical isoelectric point (pI) of 8.54, reflecting its cationic nature .

This compound is constitutively expressed in the liver under normal conditions and is significantly upregulated in response to bacterial infections (e.g., Aeromonas hydrophila, Vibrio harveyi) and environmental stressors such as benzo[a]pyrene (BaP) exposure . Its expression is organ-specific, with minimal baseline levels in the kidney, spleen, and gills, distinguishing it from other isoforms like AS-hepc6, which is predominantly expressed in the kidney . Functional studies demonstrate broad-spectrum antimicrobial activity against Gram-positive (Staphylococcus aureus, Micrococcus lysodeikticus) and Gram-negative (Vibrio spp.) pathogens, with minimal inhibitory concentrations (MICs) in the micromolar range .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Hepc-CB1 (C. bicornis)

• Structural Similarities: Hepc-CB1, isolated from the gills of C. bicornis, shares 81% sequence identity with AS-hepc2.
• Functional Differences: Despite structural homology, Hepc-CB1 exhibits a lower net charge (+3 vs. +4 for this compound) and altered hydrophobicity (54% vs. No direct comparative antimicrobial data are available, but Hepc-CB1’s β-hairpin structure stabilized by four disulfide bonds suggests similar stability .

AS-hepc6 (A. schlegelii)

• Expression Patterns: AS-hepc6, another isoform in black porgy, shows divergent tissue distribution, with high baseline expression in the kidney and blood. Under lipopolysaccharide (LPS) challenge, AS-hepc6 is upregulated in the spleen and gills, unlike this compound, which responds strongly in the liver and kidney .
• Antimicrobial Activity : Both isoforms exhibit activity against A. hydrophila and V. harveyi, but AS-hepc6 shows 100–10,000-fold higher transcriptional abundance under infection, suggesting a primary role in systemic immunity, whereas this compound may function in hepatic iron regulation .

AAS66305.1 (Pagrus major)

• Evolutionary Context : This hepcidin from red seabream shares 80% sequence identity with this compound. Structural modeling predicts analogous disulfide bond patterns (Cys68–Cys85, Cys71–Cys84), but functional divergence is inferred from its preferential expression in immune organs rather than the liver .

Comparison with Functionally Similar Compounds

PC-hepc (Pseudosciaena crocea)

• Antimicrobial Spectrum: PC-hepc, from large yellow croaker, demonstrates potent activity against drug-resistant S. PC-hepc also exhibits salt tolerance, retaining efficacy in high-sodium environments, which is critical for marine applications .

PM-hepc (Paralichthys olivaceus)

• Environmental Response : PM-hepc in olive flounder is upregulated by polycyclic aromatic hydrocarbons (PAHs) like BaP, similar to this compound. However, PM-hepc induction occurs in the spleen and heart, whereas this compound is liver-specific .

Data Tables

Table 1: Structural Comparison of this compound with Similar Hepcidins

Property	This compound	Hepc-CB1	AS-hepc6
Mature Peptide Length	24 aa	24 aa	24 aa
Molecular Weight (kDa)	2.53	2.55	2.50
Net Charge	+4	+3	+4
Key Residues	Asp64, Lys86	Ser65, Arg87	Cys-rich C-terminus
Disulfide Bonds	4 (Cys68–85, etc.)	4 (Cys68–85, etc.)	4 (Conserved)
Primary Expression Site	Liver	Gills	Kidney
Data Source

Table 2: Functional Activity of this compound and Comparators

Organism/Compound	Pathogen Tested	MIC (µM)	Induction Trigger
This compound	A. hydrophila	5.2	BaP, LPS, Bacteria
AS-hepc6	V. harveyi	3.8	LPS, Blood Infection
PC-hepc	Drug-resistant S. aureus	2.5	Bacterial Challenge
PM-hepc	V. alginolyticus	4.1	BaP, PAHs
Data Source

Key Research Findings

• Structural Determinants : The RX(K/R)R motif in this compound’s propeptide region is critical for enzymatic cleavage and maturation, a feature conserved in Hepc-CB1 but absent in PC-hepc .
• Environmental Modulation : this compound is uniquely induced by BaP (4838-fold upregulation in the liver after 48-hour exposure), linking environmental pollution to immune modulation in fish .
• Functional Redundancy : While this compound and AS-hepc6 share antimicrobial functions, their tissue-specific expression suggests division of labor: this compound for hepatic iron regulation and localized immunity, AS-hepc6 for systemic defense .